Cas no 38103-06-9 (4,4'-(4,4'-Isopropylidenediphenoxy)bis(phthalic anhydride))

• Product Name: 4,4'-(4,4'-Isopropylidenediphenoxy)bis(phthalic anhydride)
• CAS No: 38103-06-9
• MF: C₃₁H₂₀O₈
• MW: 520.485709190369
• MDL: MFCD00319167
• CID: 54808
• PubChem ID: 253660457
• Update Time: 2025-11-02

4,4'-(4,4'-Isopropylidenediphenoxy)bis(phthalic anhydride) Chemical and Physical Properties

Names and Identifiers

• 5,5'-((Propane-2,2-diylbis(4,1-phenylene))bis(oxy))bis(isobenzofuran-1,3-dione)
• 5,5'-[2,2-Propanediylbis(4,1-phenyleneoxy)]bis(2-benzofuran-1,3-dione)
• BPADA
• 4,4'-(4,4'-ISOPROPYLIDENEDIPHENOXY)BIS(PHTHALIC ANHYDRIDE)
• 4,4'-(4,4'-Isopropylidenediphenoxy)diphthalic Anhydride
• 5,5'-((Propane-2,2-diylbis(4,1-phenylene))-bis(oxy))bis(isobenzofuran-1,3-dione)
• 5,5'-[(1-METHYLETHYLIDENE)BIS(4,1-PHENYLENEOXY)]BIS-1,3-ISOBENZOFURANDIONE（BPADA）
• 2,2-Bis [4-(3,4dicarboxyphenoxy) phenyl] propane dianhydride
• S-41
• 2,2-Bis(4-(3,4-dicarboxyphenoxy)phenyl)propane dianhydride
• AX6B5HRE2H
• 1,3-Isobenzofurandione, 5,5'-((1-methylethylidene)bis(4,1-phenyleneoxy))bis-
• 4,4'-Bisphenol A dianhydride
• 4,4'-((Isopropylidene)bis(p-phenyleneoxy))diphthalic dianhydride
• 1,3-Isobenzofurandione, 5,5'-[(1-methylethylidene)bis(4,1-phenylene
• 2,2-Bis[4-(3,4-dicarboxyphenoxy) phenyl]propanedianhydride
• I0856
• NCGC00258021-01
• 4,4'-(4,4'-isopropylidenediphenoxy) bis(phthalic anhydride)
• 5-[4-[2-[4-[(1,3-dioxo-2-benzofuran-5-yl)oxy]phenyl]propan-2-yl]phenoxy]-2-benzofuran-1,3-dione
• 4,4'-(4,4'-ISOPROPYLIDENEDI(P-PHENYLENEOXY))BIS(PHTHALIC ANHYDRIDE)
• 4,4'-(4,4'-isopropylidenediphenoxy)bisphthalic dianhydride
• Tox21_200467
• 4,4'-Bisphenol A diphthalic anhydride 100 microg/mL in Acetonitrile
• 5,5'-[propane-2,2-diylbis(4,1-phenyleneoxy)]bis(2-benzofuran-1,3-dione)
• 5,5'-(4,4'-(propane-2,2-diyl)bis(4,1-phenylene))bis(oxy)diisobenzofuran-1,3-dione
• 38103-06-9
• NS00009489
• 4,4 inverted exclamation mark -(4,4 inverted exclamation mark -Isopropylidenediphenoxy)bis(phthalic Anhydride)
• C31H20O8
• SY047014
• 4,4?-(4,4?-Isopropylidenediphenoxy)bis(phthalic anhydride)
• 5,5'-[2,2-Propanediylbis(4,1-phenyleneoxy)]bis(2-benzofuran-1,3-dione); BPADA
• 4,4'-(4,4'-ISOPROPYLIDENEDIPHENOXYBIS(PHTHALIC ANHYDRIDE)
• CHEMBL3560133
• 1,3-Isobenzofurandione, 5,5'-[(1-methylethylidene)bis(4,1-phenyleneoxy)]bis-
• AKOS005445113
• CS-0154630
• 1,3-ISOBENZOFURANDIONE, 5,5'-((1-METHYLETHYLIDENE)BIS(4,1- PHENYLENEOXY))BIS-
• O11318
• 4,4'-(ISOPROPYLIDENEBIS(P-PHENYLENEOXY))DIPHTHALIC ANHYDRIDE
• DTXCID208001
• EINECS 253-781-7
• A873923
• EC 253-781-7
• CBDivE_001317
• CAS-38103-06-9
• SCHEMBL74437
• NCGC00248638-01
• 4,4'-Bisphenol A diphthalic anhydride
• DTXSID3028001
• AS-50201
• Bisphenol A dianhydride
• UNII-AX6B5HRE2H
• MQAHXEQUBNDFGI-UHFFFAOYSA-N
• W-106500
• MFCD00319167
• 4,4'-(4,4'-Isopropylidenediphenoxy)bis(phthalic anhydride), 97%
• FT-0639432
• Q27274173
• DB-049238
• 5-[4-(2-{4-[(1,3-DIOXO-2-BENZOFURAN-5-YL)OXY]PHENYL}PROPAN-2-YL)PHENOXY]-2-BENZOFURAN-1,3-DIONE
• STK367719
• 5,5'-[propane-2,2-diylbis(benzene-4,1-diyloxy)]bis(2-benzofuran-1,3-dione)
• 4,4\\'-(4,4\\'-Isopropylidenediphenoxy)bis(phthalic anhydride)
• 4,4'-(4,4'-Isopropylidenediphenoxy)bis(phthalic anhydride)

• MDL： MFCD00319167
• Inchi： 1S/C31H20O8/c1-31(2,17-3-7-19(8-4-17)36-21-11-13-23-25(15-21)29(34)38-27(23)32)18-5-9-20(10-6-18)37-22-12-14-24-26(16-22)30(35)39-28(24)33/h3-16H,1-2H3
• InChI Key： MQAHXEQUBNDFGI-UHFFFAOYSA-N
• SMILES： O(C1=CC=C2C(=O)OC(C2=C1)=O)C1C=CC(=CC=1)C(C)(C)C1C=CC(=CC=1)OC1=CC=C2C(=O)OC(C2=C1)=O

Computed Properties

• Exact Mass: 520.11600
• Monoisotopic Mass: 520.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 39
• Rotatable Bond Count: 6
• Complexity: 897
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.5
• Topological Polar Surface Area: 105

Experimental Properties

• Color/Form: No data available
• Density: 1.406g/cm3
• Melting Point: 188.0 to 192.0 deg-C
• Boiling Point: 712.3°C at 760 mmHg
• Flash Point: 302.2±32.9 °C
• Refractive Index: 1.656
• PSA: 105.20000
• LogP: 6.21830
• Sensitiveness: Sensitive to humidity

4,4'-(4,4'-Isopropylidenediphenoxy)bis(phthalic anhydride) Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： R36/37/38;R42
• Safety Instruction： S26-S36
• RTECS：NP7227500
• Hazardous Material Identification：
• Risk Phrases：R36/37/38; R42
• Safety Term：S26;S36
• Storage Condition：Argon filled storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Material Chemicals High Polymer Materials

Additional information on 4,4'-(4,4'-Isopropylidenediphenoxy)bis(phthalic anhydride)

Introduction to 4,4'-(4,4'-Isopropylidenediphenoxy)bis(phthalic anhydride) (CAS No. 38103-06-9) and Its Emerging Applications in Chemical Biology

The compound 4,4'-(4,4'-Isopropylidenediphenoxy)bis(phthalic anhydride), identified by the CAS number 38103-06-9, represents a significant molecule in the realm of chemical biology and pharmaceutical research. This bisphthalic anhydride derivative has garnered attention due to its unique structural properties and potential applications in drug development, material science, and synthetic chemistry. Its molecular framework, featuring a rigid aromatic core and functionalized anhydride groups, makes it a versatile intermediate for constructing complex organic molecules.

Recent advancements in the field of medicinal chemistry have highlighted the importance of polyaromatic compounds in designing novel therapeutic agents. The presence of multiple aromatic rings in 4,4'-(4,4'-Isopropylidenediphenoxy)bis(phthalic anhydride) contributes to its stability and reactivity, enabling its use as a building block in the synthesis of bioactive molecules. Specifically, the anhydride functionality allows for facile acylation reactions with amines and alcohols, facilitating the creation of amides and esters—key motifs in many pharmacologically active compounds.

In the context of drug discovery, the structural motif of 4,4'-(4,4'-Isopropylidenediphenoxy)bis(phthalic anhydride) has been explored for its potential to interact with biological targets such as enzymes and receptors. The rigid biphenyl backbone provides a scaffold that can be modulated to optimize binding affinity and selectivity. For instance, recent studies have demonstrated its utility in generating libraries of heterocyclic compounds for high-throughput screening (HTS) campaigns aimed at identifying inhibitors of metabolic pathways relevant to diseases such as cancer and inflammation.

One particularly intriguing application lies in its role as a precursor for polymeric materials with specialized properties. The compound’s ability to undergo polycondensation reactions with diols or diamines allows for the synthesis of high-performance polymers with applications in electronics, coatings, and biodegradable materials. These polymers exhibit enhanced thermal stability and mechanical strength due to the cross-linked aromatic network formed during polymerization.

The synthesis of 4,4'-(4,4'-Isopropylidenediphenoxy)bis(phthalic anhydride) typically involves multi-step organic transformations starting from commercially available aromatic precursors. Key steps include halogenation followed by cyclization or condensation reactions to introduce the anhydride groups. Advances in catalytic methods have improved the efficiency and scalability of these processes, making it more feasible to produce larger quantities for industrial applications.

From a computational chemistry perspective, density functional theory (DFT) studies have been employed to elucidate the electronic structure and reactivity of this compound. These studies reveal that the presence of electron-withdrawing groups enhances the electrophilicity of the anhydride moieties, making them more susceptible to nucleophilic attack—a critical factor in its utility as a synthetic intermediate.

The growing interest in green chemistry has also spurred research into sustainable synthetic routes for 4,4'-(4,4'-Isopropylidenediphenoxy)bis(phthalic anhydride). Researchers are exploring biocatalytic methods and solvent-free reactions to minimize waste generation while maintaining high yields. Such approaches align with broader industry trends toward environmentally responsible manufacturing practices.

In summary, 4, 4'-( 4, 4'-Isopropylidenediphenoxy)bis((phthalic anhydride)) (CAS No. 38103-06-9) stands as a multifaceted compound with significant potential across multiple domains of chemical biology and material science. Its unique structural features enable diverse applications ranging from drug development to advanced polymer synthesis, underscoring its importance as both a research tool and a commercial product.